Cas no 1715912-74-5 (4-Bromo-5-methyl-1H-indazol-3-amine)

• Product Name: 4-Bromo-5-methyl-1H-indazol-3-amine
• CAS No: 1715912-74-5
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• MDL: MFCD29058651
• CID: 4613470
• PubChem ID: 118046757
• Update Time: 2025-05-28

4-Bromo-5-methyl-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methyl-1H-indazol-3-amine
• 3-Amino-4-bromo-5-methyl-1H-indazole
• Cc1ccc2[nH]nc(N)c2c1Br
• SY125665
• MFCD29058651
• 4-bromo-5-methyl-2H-indazol-3-amine
• EN300-5261686
• SCHEMBL16680879
• FKLIXMKJIGOMOT-UHFFFAOYSA-N
• DTXSID301295360
• AKOS027328754
• AS-35852
• 1715912-74-5
• CS-0080076

• MDL： MFCD29058651
• Inchi： 1S/C8H8BrN3/c1-4-2-3-5-6(7(4)9)8(10)12-11-5/h2-3H,1H3,(H3,10,11,12)
• InChI Key： FKLIXMKJIGOMOT-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC2=C1C(N)=NN2

Computed Properties

• Exact Mass: 224.99016 g/mol
• Monoisotopic Mass: 224.99016 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.7
• Molecular Weight: 226.07

Additional information on 4-Bromo-5-methyl-1H-indazol-3-amine

Recent Advances in the Study of 4-Bromo-5-methyl-1H-indazol-3-amine (CAS: 1715912-74-5)

4-Bromo-5-methyl-1H-indazol-3-amine (CAS: 1715912-74-5) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its indazole core structure, serves as a versatile building block for the synthesis of various biologically active molecules. Recent studies have focused on exploring its pharmacological properties, synthetic pathways, and potential therapeutic applications, particularly in oncology and inflammatory diseases.

One of the key areas of research involving 4-Bromo-5-methyl-1H-indazol-3-amine is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the indazole scaffold has been widely utilized in the development of selective kinase inhibitors. Recent publications highlight the compound's utility in the synthesis of novel inhibitors targeting specific kinases such as JAK2 and CDK4/6, which are implicated in various malignancies. These studies underscore the compound's importance in the design of next-generation anticancer agents.

In addition to its applications in oncology, 4-Bromo-5-methyl-1H-indazol-3-amine has also been investigated for its anti-inflammatory properties. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory effects on pro-inflammatory cytokines, making them promising candidates for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Mechanistic studies have revealed that these derivatives modulate key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.

The synthetic chemistry of 4-Bromo-5-methyl-1H-indazol-3-amine has also been a focal point of recent research. Advances in catalytic methods and green chemistry have enabled more efficient and sustainable routes for its synthesis. For instance, recent work has reported the use of palladium-catalyzed cross-coupling reactions to functionalize the indazole core, yielding a diverse array of derivatives with enhanced biological activity. These methodological innovations not only improve the scalability of the compound but also expand its utility in medicinal chemistry.

Despite these promising developments, challenges remain in the optimization of 4-Bromo-5-methyl-1H-indazol-3-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. Nevertheless, the compound's versatility and demonstrated biological activity make it a valuable tool in the ongoing quest for novel therapeutic agents. Future research directions may include the exploration of its applications in other disease areas, as well as the development of more efficient synthetic protocols.

In conclusion, 4-Bromo-5-methyl-1H-indazol-3-amine (CAS: 1715912-74-5) represents a promising scaffold in medicinal chemistry, with significant potential in both oncology and inflammation research. Recent studies have elucidated its synthetic versatility and biological relevance, paving the way for the development of new therapeutic agents. Continued investigation into its pharmacological properties and optimization strategies will be essential to fully realize its clinical potential.